3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide

• IUPAC Name: 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C14H18BrNO4/c1-9-14(18,5-6-20-9)8-16-13(17)10-3-4-12(19-2)11(15)7-10/h3-4,7,9,18H,5-6,8H2,1-2H3,(H,16,17)
• InChI Key: KRUPANIKIULXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(CNC(=O)C2=CC(=C(C=C2)OC)Br)O
• Molecular Formula: C14H18BrNO4
• Molecular Weight: 344.20 g/mol

Description

3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide is a chemical compound that has been of interest to many researchers due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide has been studied for its potential applications in scientific research. One of the most promising applications is its use as a ligand for the dopamine D3 receptor. This receptor is involved in various physiological processes such as reward, addiction, and movement control. The use of 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide as a ligand for this receptor can help researchers better understand the role of the dopamine D3 receptor in these processes.

Mechanism of Action

The mechanism of action of 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide is not fully understood. However, it is believed to act as a partial agonist at the dopamine D3 receptor. This means that it can activate the receptor to a certain extent, but not fully. This partial activation can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide are still being studied. However, some of the effects that have been observed include changes in dopamine release, locomotor activity, and reinforcement behavior. These effects are believed to be mediated by the dopamine D3 receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide in lab experiments is its high selectivity for the dopamine D3 receptor. This can help researchers avoid any unwanted effects that may be caused by activating other receptors. However, one of the limitations of using this compound is its low potency. This means that higher concentrations may be required to achieve the desired effects, which can increase the risk of off-target effects.

Future Directions

There are many future directions for research involving 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide. Some of these directions include studying its effects on other dopamine receptors, investigating its potential therapeutic applications, and improving its potency and selectivity. Additionally, researchers can explore the use of this compound in combination with other drugs to achieve synergistic effects. Overall, 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide has the potential to be a valuable tool in scientific research and can help advance our understanding of the dopamine system and its role in various physiological processes.

Synthesis Methods

The synthesis of 3-bromo-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-4-methoxybenzamide can be achieved using various methods. One of the most common methods is the reaction between 3-hydroxy-2-methyloxolan-3-ylmethylamine and 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography.